Cas no 2248402-41-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(naphthalen-2-yloxy)methyl]furan-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(naphthalen-2-yloxy)methyl]furan-2-carboxylate
• CAS No: 2248402-41-5
• MF: C₂₄H₁₅NO₆
• MW: 413.379006624222
• CID: 5974777
• PubChem ID: 165726303
• Update Time: 2025-10-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(naphthalen-2-yloxy)methyl]furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6524612
• 2248402-41-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(naphthalen-2-yloxy)methyl]furan-2-carboxylate

• Inchi： 1S/C24H15NO6/c26-22-19-7-3-4-8-20(19)23(27)25(22)31-24(28)21-12-11-18(30-21)14-29-17-10-9-15-5-1-2-6-16(15)13-17/h1-13H,14H2
• InChI Key： OPYZJHMYERBGCC-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)O1)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 413.08993720g/mol
• Monoisotopic Mass: 413.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 86Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(naphthalen-2-yloxy)methyl]furan-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(naphthalen-2-yloxy)methyl]furan-2-carboxylate (CAS No. 2248402-41-5) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(naphthalen-2-yloxy)methyl]furan-2-carboxylate, identified by its CAS number 2248402-41-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound combines structural features from multiple aromatic systems, including isoindole, furan, and naphthalene moieties, which collectively contribute to its unique chemical properties and biological activities. The presence of an ester group at the furan-2-carboxylate position and an ether linkage involving a naphthalen-2-yloxy moiety further enhances its versatility as a synthetic intermediate and a lead compound for drug discovery.

In recent years, the field of medicinal chemistry has witnessed a surge in interest toward molecules that exhibit dual functionality or multiple target interactions. The structural framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(naphthalen-2-yloxy)methyl]furan-2-carboxylate aligns well with this trend. The isoindole core is known for its role in various bioactive natural products and pharmaceuticals, while the furan ring introduces polarity and potential hydrogen bonding capabilities. The naphthalene derivative not only contributes to lipophilicity but also serves as a handle for further derivatization or conjugation with other biomolecules.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The combination of electronic and steric effects from its aromatic components allows for fine-tuning of binding affinities to biological targets. For instance, isoindole derivatives have been explored for their anti-inflammatory, anticancer, and antimicrobial properties. The furan moiety, in particular, has garnered attention due to its presence in several bioactive molecules that modulate enzyme activity or receptor binding. The ester group at the furan-2-carboxylate position can be hydrolyzed or amidated under specific conditions, providing access to a variety of functional derivatives.

Recent advances in computational chemistry have enabled the rapid screening of such complex molecules for their biological potential. Virtual screening approaches combined with molecular docking studies have been instrumental in identifying promising candidates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(naphthalen-2-yloxy)methyl]furan, -carboxylate (CAS No. 2248402415). These computational methods allow researchers to predict binding modes and interactions with proteins such as kinases, transcription factors, or membrane receptors. Such predictions are crucial for designing experiments aimed at validating biological activity in vitro and in vivo.

The naphthalen, -yloxymethyl group introduces an additional layer of complexity that can be exploited for modulating pharmacokinetic properties or enhancing target specificity. Naphthalene derivatives are well-known for their stability and metabolic resistance, making them valuable in drug design. By incorporating this moiety into the molecule, chemists can potentially improve bioavailability or reduce degradation rates. Furthermore, the presence of both hydrophobic (naphthalene) and hydrophilic (furan) regions allows for balanced solubility characteristics across different biological compartments.

In the context of drug development pipelines, compounds like 1,3-dioxo--,23-dihydro--,1H--isoindol--,22--yl 5-[(naphthalen--,22--yloxy)methyl]furan, -carboxylate (CAS No. 2248402415) serve as versatile building blocks for medicinal chemists. They can be modified through traditional organic synthesis techniques such as Suzuki-Miyaura cross-coupling reactions to introduce additional functional groups or linkers. Such modifications are essential for optimizing potency while minimizing off-target effects.

One particularly exciting area where this compound shows promise is in the development of enzyme inhibitors. Isoindole derivatives have been reported to interact with various enzymes by occupying pockets that are critical for catalytic activity. The unique spatial arrangement of atoms in 1,3-dioxo--,23-dihydro--,1H--isoindol--,22--yl 5-[(naphthalen--,22--yloxy)methyl]furan, -carboxylate (CAS No. 2248402415) may allow it to mimic natural substrates or transition states effectively. This capability is especially valuable when targeting enzymes involved in metabolic pathways or signal transduction cascades.

Another emerging application lies in the field of materials science and nanotechnology. Functionalized heterocycles like this one can serve as monomers or crosslinking agents in polymer synthesis. Their ability to form stable conjugates with other organic molecules makes them suitable candidates for creating advanced materials with tailored properties. For example, naphthalene-based polymers exhibit enhanced thermal stability and mechanical strength, which could be beneficial in applications ranging from electronics to coatings.

The synthesis of 1,3-dioxo--,23-dihydro--,1H--isoindol--,22--yl 5-[(naphthalen--,22--)yloxy)methyl]furan,-carboxylate (CAS No.) involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic transformations include cyclization reactions to form the isoindole core followed by esterification at the furan ring position. The introduction of the naphthalenemoiety typically occurs via palladium-catalyzed coupling reactions between halogenated naphthalenes and appropriately substituted furans or isoindoles.

In conclusion, 1,3-dioxo---,-dihydro---,-1H---isoindol---,-22---yl 5-[(naphthalen---,-yloxy)methyl]furan,-carboxylate (CAS No.) is a multifaceted compound with significant potential across multiple disciplines within chemical biology and pharmaceutical science Its unique structural features make it an attractive candidate for further exploration as a lead molecule or synthetic intermediate Future studies should focus on elucidating its biological activities through both computational modeling and experimental validation This will pave the way toward novel therapeutic interventions based on its promising chemical framework